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Compound of Interest

Compound Name: Dibutyl hydrogen phosphite

Cat. No.: B085527

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, reactivity, and
applications of Dibutyl Hydrogen Phosphite (CAS No. 1809-19-4), a versatile
organophosphorus compound. The information is curated for professionals in research and
development, with a focus on delivering precise, quantitative data and practical insights.

Core Physicochemical and Safety Data

Dibutyl hydrogen phosphite, also known as dibutyl phosphite, is a colorless to slightly yellow
liquid with a characteristically penetrating odor.[1] It exists in tautomeric equilibrium,
predominantly favoring the phosphonate form with a P-H bond over the phosphite form with a
P-OH bond. This structural feature is central to its chemical reactivity.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of dibutyl hydrogen phosphite are
summarized below, providing a baseline for its handling and application in experimental
settings.
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Property Value Source(s)
Molecular Formula CsH1903P [2]
Molecular Weight 194.21 g/mol [2]
Clear, colorless to slightly
Appearance o [11[3]
yellow liquid
Density 0.995 g/mL at 25 °C [2][3]
Boiling Point 118-119 °C at 11 mmHg [2][3]
Melting Point 70.5°C [3114]
Refractive Index (n2°/D) 1.422 - 1.423 [1][4]
Vapor Pressure <0.1 mmHg at 20 °C [3]
. 118 - 121 °C (244.4 - 249.8 °F)
Flash Point (2]
- closed cup

. 7.3 g/L at 25 °C (Slightly
Water Solubility uble) [3]
soluble

LogP (Octanol/Water Partition

Coeft) 1.81 [2]13]

Vapor Density 6.7 (Air=1) [1][2]

Hazard and Safety Information

Dibutyl hydrogen phosphite is classified as a hazardous substance, requiring careful
handling and adherence to safety protocols.
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Hazard Class Description Source(s)
Skin Corrosion/Irritation Causes skin irritation [2]
Serious Eye Damage/Irritation Causes serious eye irritation [1]
Carcinogenicity Suspected of causing cancer [5]

i ) Harmful to aquatic life with
Aquatic Hazard (Chronic) ] [2]
long-lasting effects

Signal Word Warning [2]

Handling Precautions: Use in a well-ventilated area, preferably under a fume hood.[5] Wear
appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,
and protective clothing to prevent skin and eye contact.[2][5] Store in a tightly closed container
in a dry, cool place, handled under inert gas as it is moisture-sensitive.[5]

In case of exposure:

» Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing and get medical attention.[2]

» Skin: Wash off immediately with plenty of soap and water. If skin irritation persists, call a
physician.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention.[2]

Reactivity and Synthetic Applications

The reactivity of dibutyl hydrogen phosphite is dominated by the nucleophilic character of the
phosphorus atom and the presence of the reactive P-H bond. This makes it a key reagent in
several important organic transformations, particularly in the formation of carbon-phosphorus

bonds.

The Pudovik Reaction: A Key C-P Bond Formation
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A cornerstone of its application is the Pudovik reaction, which involves the base-catalyzed
addition of the P-H bond across a carbonyl double bond (aldehydes and ketones) to form a-
hydroxy phosphonates. These products are valuable intermediates in medicinal chemistry and
materials science.
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Caption: Workflow of the base-catalyzed Pudovik Reaction.

Other Notable Reactions

e Michael Addition: Similar to the Pudovik reaction, it can undergo Michael addition to a,3-
unsaturated carbonyl compounds.

» Atherton-Todd Reaction: Reacts with alcohols in the presence of a base and a halogenating
agent (like CCla4) to form phosphate esters.

e Hirao Reaction: Participates in palladium-catalyzed cross-coupling reactions with aryl halides
to form aryl phosphonates.
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e Hydrolysis: It hydrolyzes to phosphorous acid and butanol in a base-catalyzed reaction.[1]

o Decomposition: When heated to decomposition, it can emit highly toxic fumes of phosphorus
oxides. Spontaneous combustion has been reported at the end of distillation under reduced
pressure, likely due to the formation of phosphine (PHs) from thermal decomposition.[1]

Experimental Protocols & Methodologies

While specific, proprietary drug development protocols are not publicly available, the synthesis
of a-hydroxy phosphonates via the Pudovik reaction is a well-documented and representative
experimental use of dibutyl hydrogen phosphite.

General Protocol: Synthesis of an a-Hydroxy
Phosphonate

This protocol provides a generalized methodology for the addition of dibutyl hydrogen
phosphite to an aldehyde.
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Caption: General experimental workflow for a Pudovik reaction.
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Methodology Details:

o Reaction Setup: The reaction is typically carried out under an inert atmosphere (e.g.,
Nitrogen or Argon) to prevent oxidation and reactions with moisture. Anhydrous solvents are
crucial for optimal results.

» Reagent Addition: The base catalyst is added slowly at a reduced temperature (e.g., 0 °C) to
control the exothermic nature of the reaction and minimize side-product formation.

e Monitoring: Reaction progress should be monitored using appropriate analytical techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry
(GC-MS) to determine the point of completion.

o Workup and Purification: A standard aqueous workup is performed to remove the catalyst
and other water-soluble impurities. The final product is typically purified by flash column
chromatography on silica gel.

Applications in Research and Industry

Beyond its role as a synthetic intermediate, dibutyl hydrogen phosphite has applications in
materials science and industrial processes.

o Pharmaceutical and Agrochemical Synthesis: It is a key building block for creating
phosphonate-containing molecules, which are often explored for their biological activity as
enzyme inhibitors, haptens, and therapeutic agents.

o Lubricant Additives: It is used as an anti-wear and extreme-pressure additive in industrial
gear oils and bio-based lubricating oils.[3]

o Flame Retardants: Serves as a precursor in the synthesis of flame retardant materials.
» Stabilizers: Can be used as a stabilizer in various polymer formulations.

This guide consolidates the essential technical data for dibutyl hydrogen phosphite,
providing a foundation for its safe and effective use in scientific research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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